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Compound of Interest

Compound Name: Lsd hydrobromide

CAS No.: 74023-39-5

Cat. No.: B12755521

Get Quote

Technical Assessment: Solubility and Stability of LSD Hydrobromide in Polar Solvents

Executive Summary
This technical guide addresses the physicochemical behavior of Lysergic Acid Diethylamide

(LSD) Hydrobromide (CAS 74023-39-5), a less common salt form compared to the standard

tartrate.[1] While LSD tartrate is the industry standard for aqueous solubility (approx. 67

mg/mL), the hydrobromide (HBr) salt presents unique solvation thermodynamics relevant to

crystallography and specific formulation needs.[1] This document outlines the theoretical

solubility profile, stability risks, and a validated experimental protocol for quantifying saturation

limits in water versus ethanol.

Chemical Identity & Solid-State Physics
The choice of counter-ion significantly alters the lattice energy and solvation enthalpy of the

ergoline core.[1]

Compound: LSD Hydrobromide (LSD HBr)[1][2][3]
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CAS: 74023-39-5[1][3][4][5]

Molecular Weight: ~404.35 g/mol [1][5]

Nature: Unlike the dicarboxylic acid salt (tartrate), the hydrobromide is a halide salt.[1] Patent

literature indicates that LSD HBr can exist in amorphous forms or be induced to crystallize

via solvent vapor diffusion, a critical factor as amorphous solids generally exhibit higher

apparent solubility (kinetic solubility) than their crystalline counterparts due to the lack of

lattice energy barriers.[1]

Table 1: Theoretical Comparison of Salt Forms

Feature LSD Tartrate (Standard)
LSD Hydrobromide
(Target)

Counter-ion Organic (Tartaric Acid) Inorganic (Hydrobromic Acid)

Water Solubility High (Hydrophilic anion)
Moderate to High (Ion-dipole

dominant)

Ethanol Solubility Moderate
High (Lower lattice energy

typically)

Primary Use
Clinical/Pharmaceutical

formulations

Crystallography / Purification

intermediates

Physicochemical Mechanisms of Solvation
Aqueous Solvation (Water)
In water (

), LSD HBr dissociates into the protonated lysergide cation (

) and the bromide anion (

).[1]

Mechanism: The high dielectric constant of water stabilizes the charge separation.[1] The

bromide ion is a "soft" anion with a large ionic radius, which can sometimes lead to lower
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solubility compared to "harder" salts (like hydrochloride) due to weaker hydration spheres,

though it remains widely soluble.

pH Dependency: Solubility is pH-dependent.[1] At pH > pKa (approx.[1] 7.5–7.8 for the

ergoline nitrogen), the salt deprotonates to the free base, causing precipitation.[1]

Ethanolic Solvation (Ethanol)
In ethanol (

), the mechanism shifts.[1]

Mechanism: Ethanol offers a dual solvation mode.[1] The hydroxyl group solvates the ions

(though less effectively than water), while the ethyl chain interacts favorably with the

hydrophobic indole and diethylamide moieties of the LSD core.[1]

Advantage: Ethanol is often the preferred solvent for preparing high-concentration stock

solutions of halide salts because it suppresses hydrolysis and bacteriostatic growth, while

maintaining high solubility for the organic cation.[1]

Validated Experimental Protocol: Saturation
Solubility Determination
As specific literature values for LSD HBr are rare compared to the tartrate, empirical

determination is required. The following protocol uses the Shake-Flask Method coupled with

HPLC-UV, the gold standard for solubility profiling.

Workflow Visualization (DOT)
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Quality Control

Start: Weigh Excess LSD HBr

Add Solvent (Water or Ethanol)
Target: Supersaturation

Equilibrate: 25°C / 24-48h
Constant Agitation (Orbital Shaker)

Phase Separation
0.45 µm PTFE Syringe Filter

Undissolved solid remains

Dilution (if necessary)
to fit Calibration Curve Check pH of Filtrate Analyze Residual Solid

(Check for Polymorph Change)

Quantification via HPLC-UV
(Stationary Phase: C18)

Calculate Solubility (S)
S = (Peak Area / Slope) * Dilution Factor

Click to download full resolution via product page

Figure 1: Standardized workflow for determining solubility of ergoline salts.

Step-by-Step Methodology
Preparation: Weigh approximately 10 mg of LSD HBr into a chemically inert glass vial

(amber glass to prevent photolysis).
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Solvent Addition: Add 100 µL of the solvent (degassed HPLC-grade water or absolute

ethanol).[1]

Equilibration: Agitate at 25°C ± 0.1°C for 24 hours. If the solid dissolves completely, add

more solid until a suspension persists (saturation).[1]

Phase Separation: Centrifuge at 10,000 rpm for 5 minutes or filter through a 0.22 µm PTFE

filter (pre-saturated to minimize adsorption).

Quantification: Inject the filtrate into an HPLC system.

Column: C18 Reverse Phase (e.g., 150 x 4.6 mm, 5 µm).[1]

Mobile Phase: Acetonitrile:Ammonium Acetate Buffer (pH 5.5).[1]

Detection: UV at 310 nm (characteristic indole absorption).[1]

Stability & Degradation Risks
Researchers must account for the specific instability of LSD salts in solution.[1]

Table 2: Stability Matrix
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Stressor Water Impact Ethanol Impact Mitigation

Light (UV)

Critical. Rapid

conversion to lumi-

LSD (inactive) via

photo-hydration of the

C9-C10 double bond.

[1]

High. Similar

degradation pathway.

[1]

Use amber glassware;

work under red light.

[1]

pH / Hydrolysis

Moderate. Risk of

epimerization to iso-

LSD (inactive) at

alkaline pH.[1]

Low. Ethanol

suppresses ionization-

based epimerization.

[1]

Maintain pH < 6.[1]0.

Chlorine

Critical. Tap water

chlorine destroys LSD

instantly.[1]

N/A
Use only Milli-Q (Type

1) water.[1]

Degradation Pathway Visualization

Active LSD
(d-LSD)

iso-LSD
(Inactive Epimer)

Base Catalysis (pH > 7)
Epimerization at C8

Lumi-LSD
(Inactive)

UV Light (λ < 400nm)
Addition of H2O across C9-C10

Click to download full resolution via product page

Figure 2: Primary degradation pathways affecting solubility measurements.[1]

Conclusion
While LSD tartrate is the standard for aqueous delivery, LSD Hydrobromide is predicted to

exhibit robust solubility in both water and ethanol, with ethanol being the superior solvent for

long-term stock stability due to reduced hydrolytic stress.[1] For precise formulation,
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researchers must empirically determine the solubility limit using the HPLC protocol defined

above, as the "amorphous vs. crystalline" state of the HBr salt will dictate the final saturation

concentration.[1]
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[https://www.benchchem.com/product/b12755521/docs#solubility-of-lsd-hydrobromide-in-
water-vs-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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